

Introduction: Targeting Inflammation with Novel Heterocyclic Scaffolds

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-(3-Bromophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole

CAS No.: 957065-93-9

Cat. No.: B1293407

[Get Quote](#)

Inflammation is a fundamental biological process essential for tissue repair and defense against pathogens.[1] However, its dysregulation is a cornerstone of numerous chronic and debilitating conditions, including rheumatoid arthritis, cardiovascular disease, and neurodegenerative disorders.[2][3] For decades, non-steroidal anti-inflammatory drugs (NSAIDs) have been the primary therapeutic option. Most traditional NSAIDs function by non-selectively inhibiting cyclooxygenase (COX) enzymes, COX-1 and COX-2.[4] While the inhibition of COX-2 is responsible for the desired anti-inflammatory and analgesic effects, the concurrent inhibition of the constitutively expressed COX-1 isoform, which is crucial for protecting the gastrointestinal lining, often leads to severe side effects like peptic ulcers.[4][5][6]

This has driven the development of selective COX-2 inhibitors, but even these are not without risks, including potential cardiovascular complications.[5][6] Consequently, there is a pressing need for novel anti-inflammatory agents with improved efficacy and safety profiles. Heterocyclic compounds, particularly those containing thiophene and 1,3,4-oxadiazole rings, have emerged as privileged structures in medicinal chemistry.[7][8][9] Thiophene-based compounds are known for their anti-inflammatory properties, while the 1,3,4-oxadiazole ring is a key pharmacophore that can act as a bioisostere for carboxylic acid and amide functionalities, often


enhancing biological activity and improving pharmacokinetic properties.[4][7] This guide provides a detailed overview and actionable protocols for researchers investigating the anti-inflammatory potential of novel thiophene-containing oxadiazoles, from synthesis to in vivo validation.

Core Mechanisms: Key Signaling Pathways in Inflammation

The anti-inflammatory effects of thiophene-containing oxadiazoles are often attributed to their ability to modulate key signaling pathways that regulate the expression of pro-inflammatory mediators. Understanding these pathways is critical for elucidating the mechanism of action of novel compounds.

The NF- κ B Signaling Pathway

The Nuclear Factor kappa B (NF- κ B) pathway is a pivotal mediator of inflammatory responses.[10] In its inactive state, NF- κ B is sequestered in the cytoplasm by an inhibitory protein, I κ B α . [11] Inflammatory stimuli, such as tumor necrosis factor-alpha (TNF- α) or lipopolysaccharide (LPS), trigger a cascade that activates the I κ B kinase (IKK) complex.[11][12] IKK then phosphorylates I κ B α , targeting it for ubiquitination and subsequent degradation by the proteasome.[11] This frees NF- κ B (typically the p50/p65 heterodimer) to translocate into the nucleus, where it binds to DNA and drives the transcription of pro-inflammatory genes, including those for COX-2, TNF- α , and Interleukin-6 (IL-6).[10][13] Many anti-inflammatory compounds exert their effects by inhibiting one or more steps in this critical pathway.




[Click to download full resolution via product page](#)

Caption: The NF-κB signaling cascade and potential points of inhibition.

The p38 MAPK Signaling Pathway

The p38 Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial regulator of inflammatory responses.[14] Activated by many of the same stimuli as NF-κB, this pathway involves a tiered cascade of kinases.[14][15] A MAP kinase kinase kinase (MAPKKK) activates a MAP kinase kinase (MAPKK, typically MKK3/6), which in turn dually phosphorylates and activates p38 MAPK.[14] Activated p38 MAPK then phosphorylates various downstream targets, including transcription factors and other kinases, ultimately leading to the increased expression and stability of mRNAs for pro-inflammatory cytokines like TNF-α and IL-6.[16][17]




[Click to download full resolution via product page](#)

Caption: The p38 MAPK signaling cascade, a key inflammatory pathway.

Experimental Guide: Protocols and Methodologies

A systematic evaluation is crucial to characterize the anti-inflammatory profile of novel thiophene-containing oxadiazoles. The following protocols provide a comprehensive workflow from synthesis to in vivo assessment.



[Click to download full resolution via product page](#)

Caption: A logical workflow for evaluating novel anti-inflammatory agents.

Protocol 1: General Synthesis of 2,5-Disubstituted-1,3,4-Oxadiazoles

This protocol describes a common method for synthesizing the 1,3,4-oxadiazole core from a corresponding acid hydrazide.[9]

Rationale: The key step is the dehydrative cyclization of an N-acylhydrazide intermediate. Phosphorus oxychloride (POCl_3) is a widely used and effective dehydrating agent for this transformation, leading to the formation of the stable oxadiazole ring.

Materials:

- Thiophene-2-carbohydrazide
- Substituted aromatic acid
- Phosphorus oxychloride (POCl_3)
- Dry glassware
- Magnetic stirrer and heating mantle

Procedure:

- Acylation: In a round-bottom flask, dissolve thiophene-2-carbohydrazide (1 equivalent) and a substituted aromatic acid (1 equivalent) in an excess of phosphorus oxychloride (5-10 mL).

- Cyclization: Gently reflux the reaction mixture for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
 - Causality Note: Refluxing provides the necessary thermal energy to overcome the activation barrier for the dehydration and cyclization reaction.
- Work-up: After completion, cool the mixture to room temperature and carefully pour it onto crushed ice with constant stirring.
- Precipitation: The solid product will precipitate out. If the solution is acidic, neutralize it with a saturated sodium bicarbonate (NaHCO_3) solution until the precipitate is fully formed.
- Isolation: Filter the solid precipitate using a Buchner funnel, wash it thoroughly with cold water to remove any inorganic impurities, and dry it under vacuum.
- Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol or ethyl acetate/hexane mixture) to obtain the pure 2-(substituted-phenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole derivative.
- Characterization: Confirm the structure of the final compound using spectroscopic methods such as ^1H NMR, ^{13}C NMR, and Mass Spectrometry.

Protocol 2: In Vitro COX-1/COX-2 Inhibition Assay

This assay determines the compound's ability to selectively inhibit the COX-2 enzyme over COX-1, which is a key indicator of a potentially safer anti-inflammatory profile.[\[3\]](#)

Rationale: This enzymatic assay measures the conversion of arachidonic acid to prostaglandin E_2 (PGE_2), a key inflammatory mediator.[\[2\]](#) By running parallel reactions with isolated COX-1 and COX-2 enzymes, the relative inhibitory potency (IC_{50}) against each isoform can be determined.

Materials:

- COX-1 and COX-2 enzyme preparations (human or ovine)
- Arachidonic acid (substrate)

- Test compounds and reference inhibitor (e.g., Celecoxib for COX-2, SC-560 for COX-1)
- Reaction buffer (e.g., Tris-HCl)
- PGE₂ EIA Kit (Enzyme Immunoassay)
- 96-well plates and plate reader

Procedure:

- Preparation: Prepare serial dilutions of the test compounds and reference inhibitors in a suitable solvent (e.g., DMSO).
- Enzyme Incubation: In a 96-well plate, add the reaction buffer, the enzyme (either COX-1 or COX-2), and the test compound/vehicle control. Incubate for 15 minutes at 37°C.
 - Self-Validation: Including a known selective inhibitor (Celecoxib) and a non-selective inhibitor (Indomethacin) validates that the assay can correctly identify different inhibition profiles.
- Reaction Initiation: Add arachidonic acid to each well to initiate the enzymatic reaction.
- Reaction Termination: After a set time (e.g., 10 minutes), stop the reaction by adding a solution of hydrochloric acid (HCl).
- PGE₂ Quantification: Measure the amount of PGE₂ produced in each well using a commercial EIA kit according to the manufacturer's instructions. The absorbance is read on a plate reader.
- Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition against the log of the compound concentration and determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity) using non-linear regression analysis.

Protocol 3: LPS-Induced Cytokine Release in RAW 264.7 Macrophages

This cell-based assay evaluates the ability of compounds to suppress the production of key pro-inflammatory cytokines, TNF- α and IL-6, from activated immune cells.[18]

Rationale: Lipopolysaccharide (LPS), a component of Gram-negative bacteria, is a potent activator of macrophages via Toll-like receptor 4 (TLR4), leading to robust production of TNF- α and IL-6.[19][20] This model mimics the cytokine release that occurs during an inflammatory response to infection or tissue injury.

Materials:

- RAW 264.7 murine macrophage cell line
- DMEM media supplemented with 10% FBS and antibiotics
- Lipopolysaccharide (LPS) from E. coli
- Test compounds
- TNF- α and IL-6 ELISA kits
- 96-well cell culture plates

Procedure:

- Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5×10^4 cells/well and allow them to adhere overnight.
- Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.
 - Causality Note: Pre-treatment allows the compound to enter the cells and interact with its molecular target before the inflammatory stimulus is introduced.
- Inflammatory Stimulation: Add LPS (final concentration of 1 $\mu\text{g/mL}$) to all wells except the negative control.
- Incubation: Incubate the plate for 18-24 hours at 37°C in a CO₂ incubator.

- **Supernatant Collection:** Centrifuge the plate to pellet the cells and carefully collect the supernatant.
- **Cytokine Quantification:** Measure the concentration of TNF- α and IL-6 in the supernatant using specific ELISA kits, following the manufacturer's protocol.
- **Data Analysis:** Calculate the percentage inhibition of cytokine production for each compound concentration compared to the LPS-only control. Determine IC₅₀ values if applicable. A concurrent cell viability assay (e.g., MTT) should be performed to ensure that the observed effects are not due to cytotoxicity.

Protocol 4: In Vivo Carrageenan-Induced Paw Edema Model

This is a classic and widely used in vivo model for evaluating the acute anti-inflammatory activity of novel compounds.[\[21\]](#)[\[22\]](#)[\[23\]](#)

Rationale: Subplantar injection of carrageenan, a phlogistic agent, into a rat's paw induces a localized, biphasic inflammatory response characterized by edema (swelling).[\[22\]](#)[\[24\]](#) The ability of a test compound to reduce this swelling compared to a control group is a direct measure of its anti-inflammatory efficacy in vivo.

Materials:

- Male Wistar or Sprague-Dawley rats (150-200 g)
- Carrageenan (1% w/v solution in saline)
- Test compound and reference drug (e.g., Indomethacin)
- Vehicle for drug administration (e.g., 0.5% carboxymethyl cellulose)
- Plebysmometer or digital calipers
- Oral gavage needles

Procedure:

- **Acclimatization & Grouping:** Acclimatize animals for at least one week and then divide them into groups (n=6-8 per group): Vehicle Control, Reference Drug, and Test Compound groups (at various doses).
- **Baseline Measurement:** Measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the 0-hour reading.
- **Drug Administration:** Administer the test compounds and reference drug orally (p.o.) or intraperitoneally (i.p.) one hour before the carrageenan injection. The control group receives only the vehicle.
- **Induction of Inflammation:** Inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw of each rat.
- **Edema Measurement:** Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.
 - **Self-Validation:** The vehicle control group should show a predictable and significant increase in paw volume over 4 hours. The reference drug group (Indomethacin) must show a statistically significant reduction in edema, confirming the validity of the model.
- **Data Analysis:**
 - Calculate the volume of edema at each time point: $\text{Edema (mL)} = \text{Paw volume at time 't'} - \text{Paw volume at 0 hr.}$
 - Calculate the percentage inhibition of edema for each treated group compared to the control group using the formula: $\% \text{ Inhibition} = [(\text{Edema}_{\text{control}} - \text{Edema}_{\text{treated}}) / \text{Edema}_{\text{control}}] \times 100.$

Data Presentation and Interpretation

Quantitative data from these assays should be summarized in a clear, tabular format to facilitate comparison between compounds and reference drugs.

Table 1: Hypothetical Anti-inflammatory Profile of Thiophene-Oxadiazole Derivatives

Compound	COX-1 IC ₅₀ (μM)	COX-2 IC ₅₀ (μM)	Selectivity Index (SI) ¹	TNF-α Inhibition IC ₅₀ (μM) ²	IL-6 Inhibition IC ₅₀ (μM) ²	% Paw Edema Inhibition ³ (at 10 mg/kg)
TXD-01	>100	1.5	>66.7	5.2	7.8	58.4%
TXD-02	85.2	0.9	94.7	3.1	4.5	65.2%
TXD-03	>100	15.6	>6.4	25.1	30.2	21.5%
Celecoxib	15.0	0.05	300	2.8	3.9	68.1%
Indomethacin	0.1	0.9	0.11	8.9	11.4	62.5%

¹Selectivity Index (SI) = IC₅₀ (COX-1) / IC₅₀ (COX-2). A higher SI indicates greater selectivity for COX-2. ²Determined in LPS-stimulated RAW 264.7 cells. ³Measured at 3 hours post-carrageenan injection.

Interpretation: In this hypothetical example, compound TXD-02 shows the most promising profile. It has high selectivity for COX-2 over COX-1 (SI = 94.7), potent inhibition of TNF-α and IL-6 production, and strong in vivo efficacy in the paw edema model, comparable to the reference drug Celecoxib. This makes it a strong candidate for further development.

Conclusion and Future Directions

The strategic combination of the thiophene and 1,3,4-oxadiazole scaffolds offers a promising avenue for the discovery of novel anti-inflammatory agents with potentially improved safety profiles. The protocols outlined in this guide provide a robust framework for the synthesis and comprehensive evaluation of these compounds. By systematically assessing their impact on key enzymatic targets (COX-1/2), cellular inflammatory responses (cytokine production), and in vivo efficacy, researchers can effectively identify lead candidates. Future work should focus on elucidating the precise molecular interactions with targets through computational docking studies, exploring their effects on additional signaling pathways like p38 MAPK, and conducting more extensive preclinical safety and pharmacokinetic profiling to advance the most promising compounds toward clinical development.

References

- The Role of p38 MAPK Signaling in Inflammatory Diseases: A Technical Guide - Benchchem.
- In vitro and In vivo Models for Anti-inflammation: An Evaluative Review.
- The p38 MAP kinase pathway as a therapeutic target in inflammatory disease - PubMed. Available from: [\[Link\]](#)
- NF- κ B signaling in inflammation - PubMed - NIH. Available from: [\[Link\]](#)
- NF- κ B: At the Borders of Autoimmunity and Inflammation - Frontiers. Available from: [\[Link\]](#)
- Assessment of In vitro Anti-inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations.
- The Nuclear Factor NF- κ B Pathway in Inflammation - SciSpace. Available from: [\[Link\]](#)
- The p38 MAP Kinase Family as Regulators of Proinflammatory Cytokine Production in Degenerative Diseases of the CNS - PubMed Central. Available from: [\[Link\]](#)
- Proinflammatory cytokines IL-6 and TNF- α and the development of inflammation in obese subjects - PMC - NIH. Available from: [\[Link\]](#)
- In vitro testing for anti-inflammatory properties of compounds employing peripheral blood mononuclear cells freshly isolated from healthy donors - PubMed. Available from: [\[Link\]](#)
- Revisiting p38 Mitogen-Activated Protein Kinases (MAPK) in Inflammatory Arthritis: A Narrative of the Emergence of MAPK-Activated Protein Kinase Inhibitors (MK2i) - MDPI. Available from: [\[Link\]](#)
- New In Vivo LPS Model for Anti-Inflammatory Drug Profiling - Sygnature Discovery. Available from: [\[Link\]](#)
- The NF- κ B Signaling Pathway - Creative Diagnostics. Available from: [\[Link\]](#)
- In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review.
- In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs - MDPI. Available from: [\[Link\]](#)

- NF- κ B - Wikipedia. Available from: [\[Link\]](#)
- In vitro pharmacological screening methods for anti-inflammatory agents - ResearchGate. Available from: [\[Link\]](#)
- Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals - MDPI. Available from: [\[Link\]](#)
- Screening models for inflammatory drugs | PPTX - Slideshare. Available from: [\[Link\]](#)
- Anti-inflammatory roles of p38 α MAPK in macrophages are context dependent and require IL-10 - PMC - PubMed Central. Available from: [\[Link\]](#)
- Cyclooxygenase-2 inhibitor - Wikipedia. Available from: [\[Link\]](#)
- IN VIVO MODELS FOR EVALUATION OF ANTI INFLAMMATORY DRUGS - Slideshare. Available from: [\[Link\]](#)
- Therapeutic targets of COX-2: Significance and symbolism.
- Synthesis, Antioxidant, Anti-Inflammatory, and Antimicrobial Screening of Newer Thiophene-Fused Arylpyrazolyl 1,3,4-Oxadiazoles | Semantic Scholar. Available from: [\[Link\]](#)
- What are COX-2 inhibitors and how do they work? - Patsnap Synapse. Available from: [\[Link\]](#)
- Cyclooxygenase-2 Inhibitors as a Therapeutic Target in Inflammatory Diseases - PubMed. Available from: [\[Link\]](#)
- Cyclooxygenase-2 Inhibitors as a Therapeutic Target in Inflammatory Diseases | Request PDF - ResearchGate. Available from: [\[Link\]](#)
- Increased TNF- α production in response to IL-6 in patients with systemic inflammation without infection - PubMed. Available from: [\[Link\]](#)
- Design and Synthesis of Thiadiazole Derivatives as Dual EGFR/COX-2 Inhibitors with Anticancer and Anti-inflammatory Activities | ACS Omega. Available from: [\[Link\]](#)

- Anti-inflammatory and Antimicrobial Potential of 1, 3, 4-oxadiazoles and its Derivatives: A Review - PubMed. Available from: [\[Link\]](#)
- Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC. Available from: [\[Link\]](#)
- Advances in Cytokines and Inflammatory Mechanisms in the Pathogenesis of Interstitial Cystitis/Bladder Pain Syndrome - MDPI. Available from: [\[Link\]](#)
- Synthesis, Computational Studies, Antioxidant and Anti-Inflammatory Bio-Evaluation of 2,5-Disubstituted-1,3,4-Oxadiazole Derivatives - NIH. Available from: [\[Link\]](#)
- Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture - MDPI. Available from: [\[Link\]](#)
- Synthesis, Characterization and Anti-Inflammatory Activity of Some 1, 3,4 -Oxadiazole Derivatives - Semantic Scholar. Available from: [\[Link\]](#)
- Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications.
- IL1 β , IL-6, and TNF- α cytokines cooperate to modulate a complicated medical condition among COVID-19 patients: case-control study - NIH. Available from: [\[Link\]](#)
- Mechanism and Clinical Significance of IL-6 Combined with TNF- - Longdom Publishing. Available from: [\[Link\]](#)
- Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives: a mini review - NIH. Available from: [\[Link\]](#)
- Thiophene anti-inflammatory, and antioxidant properties of 1,3,4-thiadiazoline-6-sulfanylthiopyran-4(1H)-one hybrids.
- New 1,3,4-Oxadiazole Derivatives of Pyridothiazine-1,1-Dioxide with Anti-Inflammatory Activity - MDPI. Available from: [\[Link\]](#)
- Synthesis and in vivo Anti-inflammatory and Analgesic activities of Oxadiazoles clubbed with Benzothiazole nucleus.

- Review article on 1, 3, 4-oxadiazole derivatives and its pharmacological activities.
- Thiophene ring-opening reactions. Part VII: synthesis and antitumor, anti-inflammatory, and antioxidant properties of 1,3,4-thiadiazoline-6-sulfanylthiopyran-4(1H)-one hybrids | Semantic Scholar. Available from: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. journalajrb.com [journalajrb.com]
- 2. Cyclooxygenase-2 Inhibitors as a Therapeutic Target in Inflammatory Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. mdpi.com [mdpi.com]
- 5. Cyclooxygenase-2 inhibitor - Wikipedia [en.wikipedia.org]
- 6. What are COX-2 inhibitors and how do they work? [synapse.patsnap.com]
- 7. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture [mdpi.com]
- 9. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
- 10. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. NF-κB - Wikipedia [en.wikipedia.org]
- 12. creative-diagnostics.com [creative-diagnostics.com]
- 13. scispace.com [scispace.com]
- 14. pdf.benchchem.com [pdf.benchchem.com]

- 15. The p38 MAP Kinase Family as Regulators of Proinflammatory Cytokine Production in Degenerative Diseases of the CNS - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 16. The p38 MAP kinase pathway as a therapeutic target in inflammatory disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. mdpi.com [mdpi.com]
- 18. researchgate.net [researchgate.net]
- 19. Proinflammatory cytokines IL-6 and TNF- α and the development of inflammation in obese subjects - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 20. IL1 β , IL-6, and TNF- α cytokines cooperate to modulate a complicated medical condition among COVID-19 patients: case-control study - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 21. ijpras.com [ijpras.com]
- 22. mdpi.com [mdpi.com]
- 23. Synthesis, Computational Studies, Antioxidant and Anti-Inflammatory Bio-Evaluation of 2,5-Disubstituted-1,3,4-Oxadiazole Derivatives - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 24. IN VIVO MODELS FOR EVALUATION OF ANTI INFLAMMATORY DRUGS | PPTX [slideshare.net]
- To cite this document: BenchChem. [Introduction: Targeting Inflammation with Novel Heterocyclic Scaffolds]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1293407/docs#introduction-targeting-inflammation-with-novel-heterocyclic-scaffolds>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)